Cas no 173067-76-0 (1,3-Propanediol, 2-(1-methyl-1-phenylethyl)-)

• Product Name: 1,3-Propanediol, 2-(1-methyl-1-phenylethyl)-
• CAS No: 173067-76-0
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 1357140
• Update Time: 2024-08-17

1,3-Propanediol, 2-(1-methyl-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-(1-methyl-1-phenylethyl)-

• Inchi： 1S/C12H18O2/c1-12(2,11(8-13)9-14)10-6-4-3-5-7-10/h3-7,11,13-14H,8-9H2,1-2H3
• InChI Key： NPGJVTFJYUWKMS-UHFFFAOYSA-N
• SMILES： C(O)C(C(C)(C1=CC=CC=C1)C)CO

Computed Properties

• Exact Mass: 194.13074

Experimental Properties

• Density: 1.052±0.06 g/cm3(Predicted)
• Boiling Point: 339.1±22.0 °C(Predicted)
• PSA: 40.46
• pka: 14.39±0.10(Predicted)